Cas no 110310-27-5 (3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)-)
110310-27-5 structure
Product Name:3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)-
CAS No:110310-27-5
MF:C11H11N3O
MW:201.224541902542
CID:1197794
PubChem ID:13881629
Update Time:2025-04-20
3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)-
- 5-amino-2-(2-methylphenyl)pyridazin-3-one
- SCHEMBL10766055
- 110310-27-5
- 5-Amino-2-(2-methylphenyl)pyridazin-3(2H)-one
- 5-amino-2-(o-tolyl)pyridazin-3(2H)-one
- DTXSID30551818
-
- Inchi: 1S/C11H11N3O/c1-8-4-2-3-5-10(8)14-11(15)6-9(12)7-13-14/h2-7H,12H2,1H3
- InChI Key: UWKJAIHLTASTBN-UHFFFAOYSA-N
- SMILES: O=C1C=C(C=NN1C1C=CC=CC=1C)N
Computed Properties
- Exact Mass: 201.09033
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.69
3(2H)-Pyridazinone, 5-amino-2-(2-methylphenyl)- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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